Cas no 2763-93-1 ((3-Bromoisoxazol-5-yl)methanamine)

• Product Name: (3-Bromoisoxazol-5-yl)methanamine
• CAS No: 2763-93-1
• MF: C₄H₅BrN₂O
• MW: 176.999299764633
• MDL: MFCD02181048
• CID: 240164
• PubChem ID: 2763221
• Update Time: 2025-10-25

(3-Bromoisoxazol-5-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (3-Bromoisoxazol-5-yl)methanamine
• (3-bromo-1,2-oxazol-5-yl)methanamine
• (3-Bromoisoxazol-5-yl)methylamine
• 3-Bromo-5-aminomethylisoxazole
• 5-Isoxazolemethanamine,3-bromo-
• 3-Brom-5-aminomethyl-isoxazol
• 5-aminomethyl-3-bromoisoxazole
• 5-Isoxazolemethanamine,3-bromo
• C-(3-bromo-isoxazol-5-yl)-methylamine
• (3-Bromo-isoxazol-5-yl)-methylamine
• TS-02447
• benzyl?3-oxopyrrolidine-1-carboxylate
• EN300-226358
• AKOS006278818
• 5-(AMINOMETHYL)-3-BROMOISOXAZOLE
• 5-Isoxazolemethanamine, 3-bromo-
• 2763-93-1
• SY204677
• SCHEMBL3131551
• AB11464
• (3-bromo-1, 2-oxazol-5-yl)methanamine
• CS-0268561
• 1-(3-BROMO-1,2-OXAZOL-5-YL)METHANAMINE
• (3-bromo-isoxazol-5-yl)-methyl-amine
• DTXSID90376822
• FT-0717713
• MFCD02181048
• DB-028430

• MDL： MFCD02181048
• Inchi： 1S/C4H5BrN2O/c5-4-1-3(2-6)8-7-4/h1H,2,6H2
• InChI Key： LCFSQWLCIUITOH-UHFFFAOYSA-N
• SMILES： BrC1C=C(CN)ON=1

Computed Properties

• Exact Mass: 175.95900
• Monoisotopic Mass: 175.95853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 80.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 52Ų

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Boiling Point: 284.6±25.0 °C at 760 mmHg
• Flash Point: 125.9±23.2 °C
• PSA: 52.05000
• LogP: 1.59610
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

(3-Bromoisoxazol-5-yl)methanamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (3-Bromoisoxazol-5-yl)methanamine

Comprehensive Overview of (3-Bromoisoxazol-5-yl)methanamine (CAS No. 2763-93-1): Properties, Applications, and Research Insights

The compound (3-Bromoisoxazol-5-yl)methanamine (CAS No. 2763-93-1) is a specialized organic molecule featuring a brominated isoxazole core linked to a methanamine functional group. This structure grants it unique reactivity, making it valuable in pharmaceutical and agrochemical research. With the rising demand for heterocyclic building blocks in drug discovery, this compound has garnered attention for its potential in synthesizing bioactive molecules targeting enzymes and receptors.

Recent trends highlight the growing interest in isoxazole derivatives, particularly in the context of antibacterial and antifungal agents. Researchers are exploring (3-Bromoisoxazol-5-yl)methanamine as a precursor for small-molecule inhibitors, leveraging its bromine atom for cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig animations. Such applications align with the broader search for sustainable synthetic methodologies and green chemistry solutions.

From a physicochemical perspective, 2763-93-1 exhibits moderate solubility in polar organic solvents (e.g., DMSO, methanol) and stability under inert conditions. Its molecular weight (191.02 g/mol) and logP (~1.2) suggest favorable pharmacokinetic properties for lead optimization. Analytical techniques like HPLC and NMR are commonly employed for purity verification, addressing the industry’s emphasis on quality control in fine chemical production.

The compound’s role in medicinal chemistry is underscored by its utility in constructing privileged scaffolds. For instance, its integration into kinase inhibitors or GPCR modulators reflects the intersection of structure-activity relationship (SAR) studies and fragment-based drug design. These applications resonate with frequent search queries such as "isoxazole in drug discovery" or "brominated heterocycles synthesis", highlighting its relevance in academic and industrial R&D.

Beyond pharmaceuticals, (3-Bromoisoxazol-5-yl)methanamine finds niche applications in material science, particularly in designing photoactive polymers or ligands for catalysis. Its bromine atom serves as a handle for polymer functionalization, aligning with the surge in demand for smart materials and organic electronics. This versatility addresses common user inquiries like "bromoisoxazole applications" or "amine-functionalized heterocycles".

In summary, CAS No. 2763-93-1 represents a multifaceted tool for researchers exploring bioactive molecules and advanced materials. Its synthesis, characterization, and applications continue to inspire innovations across disciplines, cementing its status as a high-value chemical intermediate in modern science.